Stannane, triphenyl(3,3,3-trifluoro-1-propynyl)-

• CAS No.: 503311-60-2
• Molecular Formula: C21H15F3Sn
• Molecular Weight: 443.0 g/mol
• IUPAC Name: triphenyl(3,3,3-trifluoroprop-1-ynyl)stannane
• InChI: InChI=1S/3C6H5.C3F3.Sn/c3*1-2-4-6-5-3-1;1-2-3(4,5)6;/h3*1-5H
• InChI Key: JWJHWIGZRWDSJK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)[Sn](C#CC(F)(F)F)(C2=CC=CC=C2)C3=CC=CC=C3

Description

Stannane, triphenyl(3,3,3-trifluoro-1-propynyl)- is a useful research compound. Its molecular formula is C21H15F3Sn and its molecular weight is 443.0 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The triphenylstannane derivative was prepared using a modified procedure of Brisdon (Chem. Commun. 2002, 2420-2421). Accordingly, 1,1,1,3,3-pentafluoropropane (2.0 g, 14.9 mmol) was condensed into a 500 mL three neck round bottom flask containing ether (20 mL) cooled to −15° C. The mixture was maintained below −10° C. while n-BuLi (2.5 M in hexanes, 16.08 mL, 40.2 mmol) was added. After the reaction was stirred for 10 minutes at −10° C., triphenyl tin chloride (5 g, 13.4 mmol) was added as a solution in ether, maintaining −10° C. The mixture was slowly warmed to room temperature and allowed to stir for an additional 4 hours. An excess of hexanes (300 mL) was added and then the settled mixture was filtered through Celite®. Concentration of the filtered solution in vacuo afforded a pale yellow solid which was purified by column chromatography (SiO2: ether/hexanes, 1:10) affording 5.2 g (78%) of the triphenylstannane derivative as an off white solid.